6-imino-N-(3-methoxypropyl)-11-methyl-2-oxo-7-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

Specification

• CAS No.: 488708-69-6
• Molecular Formula: C23H24N6O3
• Molecular Weight: 432.5 g/mol
• IUPAC Name: 6-imino-N-(3-methoxypropyl)-11-methyl-2-oxo-7-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• Standard InChI: InChI=1S/C23H24N6O3/c1-15-6-4-10-28-20(15)27-21-18(23(28)31)12-17(22(30)26-9-5-11-32-2)19(24)29(21)14-16-7-3-8-25-13-16/h3-4,6-8,10,12-13,24H,5,9,11,14H2,1-2H3,(H,26,30)
• Standard InChI Key: DKIAGDGTKZNYKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CC4=CN=CC=C4)C(=O)NCCCOC

Introduction

The compound 6-imino-N-(3-methoxypropyl)-11-methyl-2-oxo-7-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic molecule belonging to the class of triazatricyclo compounds. It is characterized by its unique tricyclic structure and diverse functional groups, which contribute to its potential applications in medicinal chemistry and material science.

Structural Features

This compound features an imino group, a methoxypropyl substituent, and a pyridine moiety. The presence of these functional groups allows for diverse chemical reactivity and biological activity. The molecular formula and weight are not explicitly detailed in the provided sources, but compounds with similar structures typically have molecular weights in the range of 400-500 g/mol.

Synthesis Methods

The synthesis of this compound typically involves multi-step organic reactions. Common approaches include controlled temperature and solvent conditions to optimize yield and purity. Advanced techniques such as continuous flow reactors may be employed in industrial settings to enhance efficiency and scalability.

Chemical Reactions and Biological Activity

The compound can undergo various chemical reactions, such as oxidation and reduction, using reagents like potassium permanganate and sodium borohydride. The products formed depend on the specific reagents used, potentially leading to oxo derivatives or amine derivatives. The unique structure of this compound allows it to interact selectively with biological targets, potentially modulating enzyme activity or altering receptor signaling pathways.

Comparison with Related Compounds

Compound Name	Structural Features	Unique Aspects
6-imino-N-(3-methoxypropyl)-11-methyl-2-oxo-7-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide	Tricyclic structure with imino, methoxypropyl, and pyridine groups	Potential medicinal applications due to diverse functional groups
6-imino-N-(3-methoxypropyl)-11-methyl-2-oxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide	Similar tricyclic structure but with an oxolan-2-ylmethyl substituent	Different biological activity profile due to varying substituents
2-imino-N-(3-methoxypropyl)-8-methyl-5-oxo-N-(1-phenylethyl)-1,5-dihydro-dipyrido[1,2-a:2’,3’-d]pyrimidine	Dipyridopyrimidine framework	Distinct biological activity compared to triazatricyclo compounds